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Compound of Interest

Compound Name: 2-Bromo-5-methoxyaniline

Cat. No.: B1269708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 2-
Bromo-5-methoxyaniline, detailed experimental protocols for its determination, and a visual

representation of the experimental workflow.

Disclaimer: Extensive searches of publicly available scientific literature and chemical databases

did not yield quantitative solubility data for 2-Bromo-5-methoxyaniline. The information

presented herein is based on qualitative descriptions. The experimental protocols provided are

generalized methods applicable to the determination of solubility for organic compounds of this

nature.

Core Data: Solubility of 2-Bromo-5-methoxyaniline
The solubility of 2-Bromo-5-methoxyaniline has been qualitatively described in several

sources. This information is summarized in the table below.
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Solvent Solubility Description Citation

Water
Slightly soluble, Sparingly

soluble
[1]

Ethanol Readily soluble [1]

Acetone Readily soluble [1]

Dimethylformamide (DMF) Readily soluble [1]

Experimental Protocols for Solubility Determination
The following are detailed methodologies for the qualitative and quantitative determination of

the solubility of 2-Bromo-5-methoxyaniline. These are standard laboratory procedures that

can be adapted for this specific compound.

Qualitative Solubility Testing
This protocol provides a rapid assessment of solubility in various solvents.

Materials:

2-Bromo-5-methoxyaniline

Deionized Water

Ethanol (95% or absolute)

Acetone

Dimethylformamide (DMF)

5% Hydrochloric Acid (HCl)

5% Sodium Hydroxide (NaOH)

Test tubes

Vortex mixer
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Spatula

Procedure:

Add approximately 25 mg of 2-Bromo-5-methoxyaniline to a series of clean, dry test tubes.

To each test tube, add 1 mL of a different solvent (Water, Ethanol, Acetone, DMF, 5% HCl,

5% NaOH) in a dropwise manner while agitating the mixture.

After the addition of the solvent, vortex the test tube for 30-60 seconds.

Visually inspect the solution for the presence of undissolved solid.

Record the compound as "soluble," "partially soluble," or "insoluble" in each solvent at room

temperature.

Quantitative Solubility Determination (Shake-Flask
Method)
This protocol determines the equilibrium solubility of a compound in a given solvent at a

specific temperature.

Materials and Equipment:

2-Bromo-5-methoxyaniline

Selected solvent (e.g., Ethanol)

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Analytical balance

Syringe filters (0.45 µm)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer
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Volumetric flasks and pipettes

Procedure:

Prepare a series of standard solutions of known concentrations of 2-Bromo-5-
methoxyaniline in the chosen solvent to create a calibration curve.

Add an excess amount of 2-Bromo-5-methoxyaniline to a sealed flask containing a known

volume of the solvent. The excess solid should be clearly visible.

Place the flask in a temperature-controlled orbital shaker set to the desired temperature

(e.g., 25 °C).

Shake the flask for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After shaking, allow the suspension to settle.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45

µm syringe filter to remove any undissolved solid.

Dilute the filtered solution with the solvent to a concentration that falls within the range of the

calibration curve.

Analyze the diluted solution using HPLC or UV-Vis spectrophotometry to determine the

concentration of 2-Bromo-5-methoxyaniline.

Calculate the solubility of the compound in the solvent at the specified temperature, typically

expressed in mg/mL or mol/L.

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for determining the solubility of an organic

compound like 2-Bromo-5-methoxyaniline.
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Experimental Workflow for Solubility Determination of 2-Bromo-5-methoxyaniline

Qualitative Assessment

Quantitative Determination (Shake-Flask Method)

Start: Weigh 2-Bromo-5-methoxyaniline

Add Solvents (Water, Ethanol, Acetone, etc.)

Vortex for 60 seconds

Visual Observation

Record: Soluble, Partially Soluble, or Insoluble

Add excess compound to solvent

Proceed to Quantitative Analysis

Equilibrate in temperature-controlled shaker (24-48h)

Filter supernatant

Analyze concentration (HPLC/UV-Vis)

Calculate solubility (e.g., mg/mL)

Click to download full resolution via product page

Caption: Workflow for solubility testing of 2-Bromo-5-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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